3,5-DICHLORO-4-(1,1,2,2-TETRAFLUOROETHOXY)PHENYL ISOCYANATE

Specification

• CAS No.: 104147-33-3
• Molecular Formula: C9H3Cl2F4NO2
• Molecular Weight: 304.02 g/mol
• IUPAC Name: 1,3-dichloro-5-isocyanato-2-(1,1,2,2-tetrafluoroethoxy)benzene
• Standard InChI: InChI=1S/C9H3Cl2F4NO2/c10-5-1-4(16-3-17)2-6(11)7(5)18-9(14,15)8(12)13/h1-2,8H
• Standard InChI Key: DIBJOUIDJQRDBM-UHFFFAOYSA-N
• SMILES: C1=C(C=C(C(=C1Cl)OC(C(F)F)(F)F)Cl)N=C=O
• Canonical SMILES: C1=C(C=C(C(=C1Cl)OC(C(F)F)(F)F)Cl)N=C=O

Introduction

Chemical Identity and Nomenclature

Property	Value
CAS Number	480438-93-5
Molecular Formula	C8H5Cl2FO
Molar Mass	207.03 g/mol
Density	1.393 g/mL at 25°C
Boiling Point	230-231°C
Flash Point	225°F
Refractive Index	n20/D 1.5820

Physical and Chemical Properties

Reactivity Profile

As an isocyanate, this compound possesses high reactivity toward nucleophiles, particularly those containing active hydrogen atoms. The isocyanate functional group (-N=C=O) is highly electrophilic at the carbon atom, making it susceptible to nucleophilic attack. This reactivity forms the basis for many important reactions in organic synthesis and polymer chemistry. The isocyanate group readily reacts with:

• Alcohols to form urethanes (carbamates)

• Amines to form ureas

• Water to form carbamic acids, which typically decompose to amines with the release of CO2

• Carboxylic acids to form amides

The search results mention that isocyanates have been used in multicomponent reactions due to their high reactivity and interesting properties. These multicomponent reactions represent an important area of application for isocyanate chemistry, enabling the efficient synthesis of complex molecular structures.

Manufacturer	Product Number	Product Description	Packaging	Price (USD)	Updated
TRC	D435533	1-(3,5-Dichloro-2-fluorophenyl)ethanone	10mg	$45	2021-12-16
TRC	D435533	1-(3,5-Dichloro-2-fluorophenyl)ethanone	100mg	$75	2021-12-16
AK Scientific	6585AB	1-(3,5-Dichloro-2-fluorophenyl)ethanone	2.5g	$186	2021-12-16
American Custom Chemicals Corporation	HCH0020866	3,5-DICHLORO-2-FLUORO ACETOPHENONE 95.00%	25G	$2849.96	2021-12-16
Alichem	480438935	3,5-Dichloro-2-fluoroacetophenone	5g	$706.48	2021-12-16

It should be noted that the product descriptions in the price listings refer to acetophenone derivatives rather than the isocyanate compound in the title, which further highlights the inconsistencies in the information associated with this CAS number.

Synthetic Methodologies and Related Research

In Situ Generation of Isocyanates

The search results mention research on the in situ generation of isocyanates, which could be relevant to the handling and application of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)phenyl isocyanate. Research led by Beauchemin has developed methodologies for generating isocyanates in situ by functionalizing the electrophilic carbon of the isocyanate with a leaving group, which is then cleaved upon microwave irradiation or heating. This approach provides on-demand formation of isocyanates with precise control over their reactivity, potentially addressing some of the handling challenges associated with isocyanates.

Regulatory and Environmental Considerations

Regulatory Classification

The search results indicate that 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)phenyl isocyanate has a Harmonized System (HS) Code of 2914790090, which is used for international trade classification. This code falls under the category of ketones and quinones, which again suggests some confusion regarding the true identity of the compound, as isocyanates would typically be classified differently.

The Water Hazard Class (WGK Germany) rating of 3 indicates high hazard to water, which would subject the compound to stringent regulations regarding its handling, storage, and disposal in jurisdictions that recognize this classification system.

Environmental Impact

Based on the WGK Germany rating of 3, 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)phenyl isocyanate is considered highly hazardous to aquatic environments. The presence of chlorine and fluorine atoms in the molecule suggests potential environmental persistence, as halogenated aromatic compounds often resist biodegradation and may bioaccumulate in aquatic organisms.